Cas no 88220-30-8 (Benzoic acid, 2-(naphtho[2,3-b]thien-2-ylmethyl)-)

• Product Name: Benzoic acid, 2-(naphtho[2,3-b]thien-2-ylmethyl)-
• CAS No: 88220-30-8
• MF: C₂₀H₁₄O₂S
• MW: 318.388964176178
• CID: 640866
• PubChem ID: 13128322
• Update Time: 2025-04-19

Benzoic acid, 2-(naphtho[2,3-b]thien-2-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(naphtho[2,3-b]thien-2-ylmethyl)-
• 2-(benzo[f][1]benzothiol-2-ylmethyl)benzoic acid
• 88220-30-8
• DTXSID40520237
• 2-[(Naphtho[2,3-b]thiophen-2-yl)methyl]benzoic acid

• Inchi： 1S/C20H14O2S/c21-20(22)18-8-4-3-7-15(18)10-17-11-16-9-13-5-1-2-6-14(13)12-19(16)23-17/h1-9,11-12H,10H2,(H,21,22)
• InChI Key： SKNZEUGQDWQMHH-UHFFFAOYSA-N
• SMILES： S1C2C=C3C=CC=CC3=CC=2C=C1CC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 318.07145086g/mol
• Monoisotopic Mass: 318.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 65.5Ų